Cas no 156250-65-6 (2H-1-Benzopyran-2-one,6-(1-hydroxy-3-oxobutyl)-7-methoxy-, (-)-)

• Product Name: 2H-1-Benzopyran-2-one,6-(1-hydroxy-3-oxobutyl)-7-methoxy-, (-)-
• CAS No: 156250-65-6
• MF: C₁₄H₁₄O₅
• MW: 262.257964611053
• CID: 214772
• Update Time: 2024-03-01

2H-1-Benzopyran-2-one,6-(1-hydroxy-3-oxobutyl)-7-methoxy-, (-)- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,6-(1-hydroxy-3-oxobutyl)-7-methoxy-, (-)-
• Buntansin B
• 6-(1-hydroxy-3-oxobutyl)-7-methoxycoumarin
• 6-(1-hydroxy-3-oxobutyl)-7-methoxy-2H-chromen-2-one
• CID 101664569

• Inchi： 1S/C14H14O5/c1-8(15)5-11(16)10-6-9-3-4-14(17)19-12(9)7-13(10)18-2/h3-4,6-7,11,16H,5H2,1-2H3
• InChI Key： IKTQFLXJWYKGDA-UHFFFAOYSA-N
• SMILES： OC(CC(C)=O)C1=CC2C=CC(=O)OC=2C=C1OC

Computed Properties

• Exact Mass: 262.084
• Monoisotopic Mass: 262.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.8
• XLogP3: 0.103

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives